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Compound of Interest

Compound Name: 2-Thiopheneacetyl! chloride

Cat. No.: B195636

An In-depth Technical Document for Researchers, Scientists, and Drug Development
Professionals

This guide provides a detailed overview of the safety, handling, and hazardous properties of 2-
Thiopheneacetyl chloride (CAS No: 39098-97-0). The information is compiled from various
Safety Data Sheets (SDS) to ensure a comprehensive understanding for professionals in
laboratory and drug development settings. The following sections detail the substance's
identification, hazards, properties, and the necessary precautions for its safe use.

Substance Identification and GHS Classification

2-Thiopheneacetyl chloride, also known as 2-Thienylacetyl chloride, is a crucial intermediate
in the synthesis of pharmaceuticals, notably cephalosporin antibiotics.[1] Its high reactivity
necessitates stringent safety protocols.

Table 1: Substance Identification
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Identifier Value

Chemical Name 2-Thiopheneacetyl chloride[1][2][3][4][5]
2-Thienylacetyl chloride, Thiophene-2-acetyl

Synonyms .
chloride[1][2][4][5]

CAS Number 39098-97-0[1][2][4][6]

Molecular Formula CeHsCIOS[1][5][6]1[7118]

Molecular Weight 160.62 g/mol [1][5][6][71[8]

| UN Number | 1760[1][2] |

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards of chemical products.

Table 2: GHS Hazard Classification

Classification Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation Category 1B burns and eye damage[3]
[41[5][6]
Serious Eye Damage/Eye H314: Causes severe skin
o Category 1
Irritation burns and eye damage[3][4]

_ H290: May be corrosive to
Corrosive to Metals Category 1
metals[3]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation[3][5] |

The hazard classification dictates the required labeling and safety measures.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/195995
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://www.sigmaaldrich.com/US/en/product/aldrich/195995
https://www.chemimpex.com/products/44280
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/278333
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://www.sigmaaldrich.com/US/en/product/aldrich/195995
https://www.chemimpex.com/products/44280
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/278333
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://www.sigmaaldrich.com/US/en/product/aldrich/195995
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pictogram

determines (GHSO05 Corrosion)

Signal Word

determines ‘Danger’

Hazard Classification
(e.g., Skin Corrosion 1B, [

2-Thiopheneacetyl

are compiled into

are compiled into

< Safety Data Sheet (SDS)

Chloride

& Product Label

Corrosive to Metals)

determines Hazard Statements are compiled into
(H314, H290, H335)

determines \ 4 are compiled into

Precautionary Statements
(P280, P305+P351+P338, etc.)

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow for 2-Thiopheneacetyl Chloride.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Thiopheneacetyl chloride is

fundamental to its safe handling and storage.

Table 3: Physical and Chemical Data
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Property Value
Appearance Clear yellow to dark brown liquid[1][3][5]
Odor Odorless[?]
3 , 130 - 135 °C @ 90 mmHg[2][6][9] 105 - 106 °C
Boiling Point
@ 22 mmHg[3][6][7][°]
_ 101 °C / 213.8 °F[2][9] 102 °C / 215.6 °F (closed
Flash Point
cup)[6][10]
Density 1.303 g/mL at 25 °C[2][3][6][9][10]

Vapor Pressure

4 mmHg @ 83 °C[1][2][6][9][10]

Vapor Density

5.54 (Air = 1)[2]

Water Solubility

Insoluble; reacts violently with water[1][3][5][11]

Refractive Index

n20/D 1.551[1][6][9][10]

| Storage Temperature | 2 - 8 °C (Refrigerated)[1][6][7][10] |

Stability and Reactivity

This substance is moisture-sensitive and can react violently under certain conditions.[1][2][4]

Table 4: Stability and Reactivity Profile
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Parameter Description

Reacts violently and exothermically with
Reactivity water, liberating toxic hydrogen chloride

gas.[2][4][11]

Stable under normal, dry conditions.[2][4]

Chemical Stabilit
Y Moisture sensitive.[1][2][4]

Exposure to moist air or water, incompatible

Conditions to Avoid
products.[2]

Water, strong oxidizing agents, strong bases

Incompatible Materials _ _ _
(including amines), and alcohols.[2][3][5][11]

| Hazardous Decomposition | Decomposes upon heating to produce corrosive and/or toxic
fumes.[3][5] |

Strong Bases
/ Amines

Water / Moisture

Strong Oxidizing Nl
Agents
Incomwmpaﬂble with

2-Thiopheneacetyl
Chloride

Incompatible with Incompatible with

reacts violently to produce
Toxic Fumes Heat
(Hydrogen Chloride) (Exothermic)
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Caption: Reactivity hazards associated with 2-Thiopheneacetyl Chloride.

Safe Handling and Personal Protective Equipment
(PPE)
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Strict adherence to handling and PPE protocols is mandatory to prevent exposure.

Handling Procedures:

Handle in a well-ventilated area, preferably within a chemical fume hood.[3]

Use non-sparking tools and prevent electrostatic discharge.[3]

Avoid contact with skin, eyes, and clothing.[3][12] Do not breathe mist, gas, or vapors.[2][3]

Keep away from incompatible materials such as water, bases, and oxidizing agents.[2]
Storage Conditions:

« Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][13]

o Store locked up and refrigerated at 2-8°C.[2][4][6]

e The substance is moisture-sensitive; storage under an inert gas is recommended.[12]

Risk Assessment for Handling
2-Thiopheneacetyl Chloride

Primary Hazard: Inhalation Hazard:
Severe Skin & Eye Corrosion Respiratory Irritation (H335)

(H314) & Corrosive Vapors

Eye/Face Protection: Skin Protection:
Chemical safety goggles AND Impervious gloves (e.g., Butyl rubber)
face shield. and protective clothing/apron.

Respiratory Protection:
Use in fume hood. If not possible,
wear approved respirator (e.g., Type ABEK filter).

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.tcichemicals.com/BE/en/sds/T0217_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-thiopheneacetyl-chloride-temppid160705007251.html
https://www.quinoline-thiophene.com/products/thiophene/2-thiopheneacetyl-chloride.html
https://www.fishersci.com/store/msds?partNumber=AAL0932314&productDescription=2-THIOPHENEACETYL+CLRID+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC232230050&productDescription=2-THIOPHENE+ACETYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/195995
https://www.tcichemicals.com/BE/en/sds/T0217_EU_6N.pdf
https://www.benchchem.com/product/b195636?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure. Always call a poison
center or doctor immediately after any exposure.[2][4]

Table 5: First Aid Measures

Exposure Route First Aid Protocol

Immediately rinse with plenty of water for
at least 15 minutes, also under the

Eye Contact . .
eyelids. Remove contact lenses if present

and easy to do. Continue rinsing.[2][4]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. Wash

contaminated clothing before reuse.[2][4]

_ Remove victim to fresh air and keep at restin a
Inhalation N _
position comfortable for breathing.[2][4]

| Ingestion | Rinse mouth. DO NOT induce vomiting. Never give anything by mouth to an
unconscious person.[2][4] Ingestion causes severe swelling and danger of perforation.[2][4] |

Fire-Fighting Measures:

o Suitable Extinguishing Media: Dry chemical, COz, water spray, or alcohol-resistant foam.[3]

[5]

e Specific Hazards: The substance itself is non-combustible but may decompose upon heating
to produce corrosive and toxic fumes.[3][5][11] Containers may explode when heated.[11]

Accidental Release Measures:
o Evacuate personnel to safe areas and ensure adequate ventilation.[3]

o Wear personal protective equipment, including chemical-impermeable gloves and eye/face
protection.[3]
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o Prevent further leakage. Do not let the chemical enter drains.[3]

» Contain and collect spillage with non-combustible absorbent material and place in a suitable
container for disposal.[12]

Experimental Protocols and Methodologies

The safety data sheets for 2-Thiopheneacetyl chloride state its GHS classification (e.g., "Skin
Corrosion, Category 1B") but do not detail the specific experimental protocols used for this
determination. However, such classifications are typically derived from standardized tests, such
as those outlined by the Organisation for Economic Co-operation and Development (OECD).

For instance, a "Skin Corrosion" classification is often determined using an in vitro method like
OECD Test Guideline 431, "In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE)
Test Method." This approach avoids animal testing while providing accurate data on a

chemical's corrosive potential.

Classification Logic

Corrosive Cat. 1A:
leads to Viability < 50% after 3 min

Generalized Workflow for In Vitro Skin Corrosion Test (Ref: OECD TG 431)

Expose for Standard
Time Points
(e.g., 3min, 1 hr)

Apply 2-Thiopheneacetyl
Chloride to RhE
Tissue Model

Assess Cell Viability

Analyze Data: leads & Corrosive Cat. 1B/C:
(€., MTT Assay) Compare viability to —eacslo Viability > 50% after 3 min
9 Y negative/positive controls AND < 15% after 1 hr

leads to

Non-Corrosive:
Viability > 15% after 1 hr

Click to download full resolution via product page

Caption: Generalized workflow for determining skin corrosivity based on OECD guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for 2-
Thiopheneacetyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195636#2-thiopheneacetyl-chloride-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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